![molecular formula C12H18N4 B1471620 2-Cyclopropyl-6-(piperidin-1-yl)pyrimidin-4-amine CAS No. 1412953-16-2](/img/structure/B1471620.png)
2-Cyclopropyl-6-(piperidin-1-yl)pyrimidin-4-amine
Overview
Description
2-Cyclopropyl-6-(piperidin-1-yl)pyrimidin-4-amine (2CPP) is a pyrimidine-based compound that has been studied for its potential use in medicinal chemistry and drug discovery. 2CPP has been found to possess unique properties that make it a promising candidate for various applications.
Scientific Research Applications
Microwave-Assisted Synthesis and Antibacterial Activity
A study explored the microwave-assisted synthesis of compounds related to 2-Cyclopropyl-6-(piperidin-1-yl)pyrimidin-4-amine, demonstrating their potential antibacterial activity. This research underscores the method's efficiency in synthesizing such compounds and their potential application in developing new antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Heterocyclic Synthesis
Another study focused on the synthesis of novel heterocyclic compounds incorporating the pyrimidine moiety, highlighting the versatility of pyrimidine derivatives in heterocyclic chemistry and their potential applications in medicinal chemistry and material science (Ho & Suen, 2013).
Synthesis of Pyrimidinone Derivatives
Research on the synthesis of pyrimidinone derivatives, including compounds similar to this compound, has been conducted, indicating their potential applications in various fields such as pharmacology and organic chemistry. These studies highlight the synthetic versatility and potential utility of these compounds in developing new therapeutic agents (Paronikyan et al., 2016).
Key Intermediate in Medicinal Chemistry
A practical synthesis of a key intermediate similar to this compound was described, showcasing its importance in the preparation of potent deoxycytidine kinase inhibitors. This highlights the compound's role in the synthesis of important medicinal agents, demonstrating its value in drug discovery and development (Zhang et al., 2009).
Mechanism of Action
Target of Action
Similar compounds have been reported to inhibit the α-amylase enzyme , which plays a crucial role in the breakdown of complex carbohydrates into glucose .
Mode of Action
Similar compounds have been shown to inhibit the α-amylase enzyme . This inhibition slows down the digestion and absorption of carbohydrates, resulting in a more regulated and progressive release of glucose into the circulation .
Biochemical Pathways
The inhibition of the α-amylase enzyme can impact the carbohydrate metabolism pathway .
Result of Action
The inhibition of the α-amylase enzyme can lead to a slower rise in blood glucose levels following a meal .
properties
IUPAC Name |
2-cyclopropyl-6-piperidin-1-ylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4/c13-10-8-11(16-6-2-1-3-7-16)15-12(14-10)9-4-5-9/h8-9H,1-7H2,(H2,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPUYIHRMQNVVNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=NC(=C2)N)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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